Cas no 1248324-93-7 (Ethyl 4-aminothiane-4-carboxylate)

• Product Name: Ethyl 4-aminothiane-4-carboxylate
• CAS No: 1248324-93-7
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD14623680
• CID: 4564512
• PubChem ID: 61317990
• Update Time: 2025-06-26

Ethyl 4-aminothiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-aminothiane-4-carboxylate
• Ethyl 4-Aminotetrahydrothiopyran-4-carboxylate
• Ethyl 4-aminotetrahydro-2H-thiopyran-4-carboxylate
• 2H-Thiopyran-4-carboxylic acid, 4-aminotetrahydro-, ethyl ester
• SB23107
• SY059672
• AKOS010572278
• YZB32493
• AS-52675
• 1248324-93-7
• P15483
• DB-142335
• SCHEMBL16111684
• EN300-1260123
• CS-0049474
• MFCD14623680
• Ethyl4-aminotetrahydro-2H-thiopyran-4-carboxylate
• Ethyl 4-aminothiane-4-carboxylate

• MDL： MFCD14623680
• Inchi： 1S/C8H15NO2S/c1-2-11-7(10)8(9)3-5-12-6-4-8/h2-6,9H2,1H3
• InChI Key： VJPXHHVSQUQQGL-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OCC)(CC1)N

Computed Properties

• Exact Mass: 189.08234989 g/mol
• Monoisotopic Mass: 189.08234989 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.28
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6

Additional information on Ethyl 4-aminothiane-4-carboxylate

Ethyl 4-aminothiane-4-carboxylate (CAS No. 1248324-93-7): A Comprehensive Overview

Ethyl 4-aminothiane-4-carboxylate (CAS No. 1248324-93-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiane ring structure and amino and carboxylate functionalities, holds potential for various applications, including drug development and chemical synthesis.

The thiane ring in Ethyl 4-aminothiane-4-carboxylate is a six-membered ring containing a sulfur atom, which imparts distinct chemical properties to the molecule. The presence of the amino group and carboxylate ester further enhances its reactivity and functional versatility. These features make it an attractive candidate for the synthesis of bioactive molecules and pharmaceutical intermediates.

Recent studies have highlighted the potential of Ethyl 4-aminothiane-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a scaffold for designing antiviral drugs. The researchers found that derivatives of Ethyl 4-aminothiane-4-carboxylate exhibited potent antiviral activity against several strains of influenza virus, demonstrating its potential as a lead compound in antiviral drug discovery.

In another study, published in the Bioorganic & Medicinal Chemistry Letters (2022), scientists investigated the use of Ethyl 4-aminothiane-4-carboxylate in the synthesis of anti-inflammatory agents. The results showed that certain derivatives of this compound displayed significant anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

The synthesis of Ethyl 4-aminothiane-4-carboxylate involves several well-established chemical reactions. One common approach is the reaction of ethyl 4-chlorothiane-4-carboxylate with ammonia or an amine derivative under appropriate conditions. This method yields high purity and yield, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, further enhancing the sustainability and cost-effectiveness of producing this compound.

The pharmacological properties of Ethyl 4-aminothiane-4-carboxylate have been extensively studied to understand its potential therapeutic applications. In vitro assays have shown that this compound exhibits low cytotoxicity, indicating its safety profile for use in drug development. Furthermore, its ability to cross cell membranes efficiently suggests that it can be effectively delivered to target tissues, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-aminothiane-4-carboxylate-based drugs in various disease models. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

In addition to its pharmaceutical applications, Ethyl 4-aminothiane-4-carboxylate has also found use in other areas of chemistry and materials science. For example, it has been employed as a building block in the synthesis of advanced polymers and functional materials due to its unique chemical properties. The ability to tailor its structure through chemical modification opens up new possibilities for developing materials with specific functionalities.

The future outlook for Ethyl 4-aminothiane-4-carboxylate is promising. Ongoing research continues to uncover new applications and improve synthetic methods, making it an increasingly valuable compound in both academic and industrial settings. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing medical treatments and materials science.